Cas no 1806695-60-2 (Ethyl 3-(3-chloropropyl)-4-ethylbenzoate)

• Product Name: Ethyl 3-(3-chloropropyl)-4-ethylbenzoate
• CAS No: 1806695-60-2
• MF: C₁₄H₁₉ClO₂
• MW: 254.752463579178
• CID: 4959235
• Update Time: 2025-06-08

Ethyl 3-(3-chloropropyl)-4-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-chloropropyl)-4-ethylbenzoate

• Inchi： 1S/C14H19ClO2/c1-3-11-7-8-13(14(16)17-4-2)10-12(11)6-5-9-15/h7-8,10H,3-6,9H2,1-2H3
• InChI Key： WSVYGBYPXLPWOJ-UHFFFAOYSA-N
• SMILES： ClCCCC1C=C(C(=O)OCC)C=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 230
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 3-(3-chloropropyl)-4-ethylbenzoate

Ethyl 3-(3-chloropropyl)-4-ethylbenzoate (CAS No. 1806695-60-2): A Comprehensive Overview in Modern Chemical Research

Ethyl 3-(3-chloropropyl)-4-ethylbenzoate, identified by its unique chemical identifier CAS No. 1806695-60-2, represents a compound of significant interest in the realm of organic synthesis and pharmaceutical applications. This ester derivative, characterized by its structural motif of a benzoate core substituted with ethyl and chloropropyl groups, has garnered attention due to its potential utility in various chemical and biological contexts.

The molecular structure of Ethyl 3-(3-chloropropyl)-4-ethylbenzoate consists of a benzene ring functionalized with an ethoxy group at the third position and a chloropropyl chain at the fourth position. This configuration imparts specific electronic and steric properties to the molecule, making it a versatile intermediate in synthetic chemistry. The presence of both ethyl and chloropropyl substituents suggests that this compound may exhibit unique reactivity patterns, which could be exploited in the development of novel synthetic routes or as a precursor for more complex molecules.

In recent years, there has been growing interest in the exploration of benzoate derivatives for their potential applications in medicinal chemistry. Benzoates, known for their broad spectrum of biological activities, have been widely studied for their roles as anti-inflammatory, analgesic, and antimicrobial agents. The introduction of additional functional groups, such as the ethyl and chloropropyl moieties in Ethyl 3-(3-chloropropyl)-4-ethylbenzoate, further expands its potential pharmacological profile.

One of the most compelling aspects of Ethyl 3-(3-chloropropyl)-4-ethylbenzoate is its utility as a building block in the synthesis of more complex organic molecules. The benzoate core provides a stable aromatic framework, while the ethyl and chloropropyl groups offer reactive sites for further functionalization. This makes it an attractive candidate for use in multi-step synthetic strategies aimed at creating novel compounds with tailored properties.

Recent studies have highlighted the importance of understanding the electronic and steric effects of substituents on the reactivity of benzoate derivatives. The ethyl group at the fourth position is known to exert an electron-donating effect through hyperconjugation, which can influence the acidity and basicity of adjacent functional groups. In contrast, the chloropropyl group introduces a bulkier electron-withdrawing moiety, which can modulate the electronic distribution across the molecule. These opposing effects contribute to a rich interplay of interactions that can be harnessed in synthetic applications.

The potential applications of Ethyl 3-(3-chloropropyl)-4-ethylbenzoate extend beyond simple intermediates. Researchers have begun to explore its role in the development of new materials and polymers. The benzoate moiety is known to enhance thermal stability and mechanical strength when incorporated into polymer matrices. Additionally, the presence of both ethyl and chloropropyl groups can influence crystallization behavior, making this compound a promising candidate for designing advanced materials with specific properties.

In the context of pharmaceutical research, Ethyl 3-(3-chloropropyl)-4-ethylbenzoate has shown promise as a precursor for bioactive molecules. Its structural features suggest that it may serve as a scaffold for developing drugs targeting various disease pathways. For instance, modifications to the ethyl and chloropropyl groups could lead to compounds with enhanced binding affinity to specific biological targets. This underscores the importance of this compound as a versatile tool in medicinal chemistry.

The synthesis of Ethyl 3-(3-chloropropyl)-4-ethylbenzoate typically involves multi-step reactions starting from commercially available precursors such as benzaldehyde derivatives. The introduction of the ethoxy group is commonly achieved through nucleophilic aromatic substitution reactions, while the attachment of the chloropropyl group can be accomplished via alkylation or other coupling strategies. These synthetic pathways highlight the compound's accessibility and its potential for large-scale production.

As our understanding of molecular interactions continues to evolve, so does our appreciation for compounds like Ethyl 3-(3-chloropropyl)-4-ethylbenzoate. Advances in computational chemistry have enabled researchers to predict and rationalize the behavior of these molecules with unprecedented accuracy. This has opened up new avenues for designing experiments and optimizing synthetic routes based on theoretical insights rather than empirical trial-and-error.

In conclusion, Ethyl 3-(3-chloropropyl)-4-ethylbenzoate (CAS No. 1806695-60-2) represents a fascinating compound with diverse applications in chemical synthesis and pharmaceutical research. Its unique structural features make it a valuable intermediate for constructing more complex molecules, while its potential biological activities warrant further exploration. As research continues to uncover new ways to utilize this compound, it is likely to remain a cornerstone in modern chemical investigations.